N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide

• IUPAC Name: N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-2-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C21H20N2OS/c1-13(2)15-9-7-14(8-10-15)11-19(24)22-21-23-20-17-6-4-3-5-16(17)12-18(20)25-21/h3-10,13H,11-12H2,1-2H3,(H,22,23,24)
• InChI Key: QHRDHFJFSUNABX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)CC4=CC=CC=C43
• Molecular Formula: C21H20N2OS
• Molecular Weight: 348.5 g/mol

Description

N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide, also known as ITA, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ITA has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.

Scientific Research Applications

Synthesis and Pharmacological Properties

N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide and its derivatives have been synthesized and evaluated for various pharmacological properties. One such derivative, AK-4, has shown significant potential in the management of pain and inflammation (Kumar & Mishra, 2020).

Anticancer and Antiproliferative Effects

A related compound, exhibiting a similar structural framework, demonstrated promising antiproliferative effects through the inhibition of VEGF-A, a key molecule in angiogenesis and cancer progression (Prashanth et al., 2014).

Synthesis Techniques and Derivatives

Advanced synthesis techniques have been employed to create novel derivatives of N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide. These derivatives have been structurally characterized and have shown potential in various pharmacological applications (Yu et al., 2014).

Antimicrobial Activity

Derivatives of this compound have been tested for antimicrobial activity, with some showing promising results against various pathogens. This highlights the potential of these derivatives in combating infectious diseases (Liao et al., 2017).

Anti-Inflammatory and Analgesic Properties

The compound and its derivatives have been explored for their anti-inflammatory and analgesic properties. This research indicates potential for their use in treating conditions associated with pain and inflammation (Kumar et al., 2020).

Mechanism of Action

Target of Action

The primary target of this compound is the 3-Chymotrypsin-like cysteine protease (3CL pro) . This enzyme plays a crucial role in the replication of SARS-CoV-2, making it an attractive target for therapeutic intervention .

Mode of Action

The compound interacts with the 3CL pro enzyme, inhibiting its activity .

Biochemical Pathways

By inhibiting the 3CL pro enzyme, the compound disrupts the replication of SARS-CoV-2 . This has downstream effects on the viral life cycle, preventing the virus from multiplying and spreading within the host organism .

Pharmacokinetics

It is known that the compound displays inhibitory activity against sars-cov-2 3cl pro with an ic50 of 128 ± 017 μM

Result of Action

The inhibition of the 3CL pro enzyme by this compound results in a decrease in viral replication . This can potentially reduce the severity of SARS-CoV-2 infection and aid in the recovery of the infected individual .